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Compound of Interest

Compound Name: Barium dichromate

An In-depth Technical Guide to the Molecular Structure and Formula of Barium Dichromate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, formula,

properties, and synthesis of barium dichromate. The information is curated for researchers,
scientists, and professionals in drug development who require detailed chemical and physical
data.

Molecular Structure and Formula

Barium dichromate is an inorganic compound with the chemical formula BaCr207.[1][2][3] Its
IUPAC name is barium(2+);oxido-(oxido(dioxo)chromio)oxy-dioxochromium.[2] The molecule
consists of a barium cation (Ba2*) and a dichromate anion (Cr20+27).

The dichromate anion's structure is characterized by two tetrahedral chromium(VI) oxide units,
CrOas, linked by a shared oxygen atom. Barium dichromate can also crystallize as a dihydrate,
with the formula BaCr207-2H20. This hydrated form is reported to have a monoclinic crystal
structure.

Quantitative Data

The following table summarizes the key quantitative properties of barium dichromate. For
comparative purposes, data for the related compound, barium chromate (BaCrOa), is also
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included, as some physical properties for barium dichromate are not readily available.

Barium Dichromate

Property Barium Chromate (BaCrOa)
(BaCr207)
Molecular Formula BaCr207 BaCrOas
Molecular Weight 353.31 g/mol [2] 253.37 g/mol
Brownish-red needles or ]
Appearance ] Yellow solid
crystalline masses[3]
Density Not available 4.498 g/cm?3 at 20 °C
Melting Point Not available Decomposes at 210-1,380 °C
Solubility in Water Decomposed by water 0.0002775 g/100 mL at 20 °C
Solubility in other solvents Soluble in acids[3] Soluble in strong acids
CAS Number 13477-01-5[2][3] 10294-40-3

Experimental Protocols

Detailed methodologies for the synthesis and analysis of barium compounds are presented

below.

Synthesis of Barium Dichromate from Barium Salt and

Dichromate Salt

This common method relies on the precipitation reaction between a soluble barium salt and a

soluble dichromate salt in an acidic medium.

Materials:

o Barium chloride (BaClz) or Barium nitrate (Ba(NO3)z2)

e Potassium dichromate (K2Cr207) or Sodium dichromate (NazCr207)

 Dilute Hydrochloric Acid (HCI) or Acetic Acid
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« Distilled water

» Beakers

e Stirring rod

« Filtration apparatus (e.g., Buchner funnel and flask)

e Drying oven

Procedure:

o Prepare separate aqueous solutions of the barium salt and the dichromate salt.

 Acidify the barium salt solution by adding the dilute acid. This is crucial as the chromate-
dichromate equilibrium favors the formation of dichromate ions (Cr=072") in acidic conditions.

o Slowly add the dichromate salt solution to the acidified barium salt solution while stirring
continuously.

o A brownish-red precipitate of barium dichromate will form.

» Continue stirring for a period to ensure complete precipitation.

o Collect the precipitate by filtration.

o Wash the precipitate with distilled water to remove any soluble impurities.

e Dry the collected barium dichromate in an oven at a controlled temperature (around 100°C)
to remove water. The dihydrate loses its water of crystallization at approximately this
temperature.

Synthesis from Barium Chromate and Chromic Acid

Barium dichromate can also be synthesized by leveraging the acid-driven conversion of
chromate to dichromate.

Materials:
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e Barium chromate (BaCrOa)

e Hot, concentrated chromic acid (H2CrOa)
» Beakers

e Heating apparatus

e Stirring rod

o Filtration apparatus

e Crystallizing dish

Procedure:

e Dissolve barium chromate in hot, concentrated chromic acid. The acidic environment
converts the chromate ions to dichromate ions.

e Once the barium chromate is fully dissolved, cool the solution slowly.

¢ As the solution cools, the solubility of barium dichromate decreases, leading to its
precipitation out of the solution.

o Collect the precipitated crystals by filtration.
e Wash the crystals with a small amount of cold distilled water.

e Dry the crystals to obtain pure barium dichromate.

Gravimetric Estimation of Barium as Barium Chromate

This protocol details the gravimetric analysis of barium ions by precipitating them as barium
chromate. The same principles apply to other gravimetric methods for barium.[4]

Principle: Barium ions (Ba?*) are precipitated from a solution as insoluble barium chromate
(BaCrOa) by adding potassium chromate (K2Cr204) in an acetic acid medium. The precipitate is
then filtered, washed, dried, and weighed. The mass of barium in the original sample can be
calculated from the mass of the BaCrOa precipitate.[4]
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Materials:

Barium chloride solution (unknown concentration)
o Potassium chromate solution (4%)
» Dilute acetic acid (2N)

« Distilled water

o Beakers (400 mL)

e Pipette (20 mL)

o Standard flask (100 mL)

» Sintered glass crucible (G4)

e Hot air oven

» Desiccator

e Analytical balance

Procedure:

Make up the provided barium chloride solution to 100 mL in a standard flask.

o Pipette 20 mL of this solution into a 400 mL beaker.

e Add 10 mL of 2N dilute acetic acid.

 Dilute the solution to approximately 150 mL with distilled water and heat it to boiling.

e To the hot solution, slowly add 15 mL of 4% potassium chromate solution with constant
stirring.

» Digest the resulting precipitate by keeping the solution hot for about 15 minutes, allowing the
precipitate to settle. The supernatant liquid should be yellow.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Test for complete precipitation by adding a few drops of potassium chromate solution to the
supernatant. No further precipitation should be observed.

« Filter the precipitate through a pre-weighed sintered glass crucible (G4).

e Wash the precipitate with hot water until it is free of chloride ions.

e Dry the crucible with the precipitate in a hot air oven at 120°C for about 2 hours.
e Cool the crucible in a desiccator and weigh it.

e Repeat the process of drying and weighing until a constant weight is obtained.[4]

Visualizations

The following diagram illustrates the chemical pathway for the synthesis of barium dichromate
from barium chromate, emphasizing the crucial role of the acid-catalyzed chromate-dichromate
equilibrium.

Caption: Synthesis of Barium Dichromate via Chromate-Dichromate Equilibrium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b084721#molecular-structure-and-formula-of-barium-
dichromate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b084721#molecular-structure-and-formula-of-barium-dichromate
https://www.benchchem.com/product/b084721#molecular-structure-and-formula-of-barium-dichromate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b084721?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

